Cas no 1355173-49-7 ([6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid)

• Product Name: [6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
• CAS No: 1355173-49-7
• MF: C₁₃H₁₃N₅O₃
• MW: 287.274021863937
• CID: 5179260
• Update Time: 2026-03-05

[6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid
• 2-(6-(3-Isopropyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)acetic acid
• 1,2,4-Triazolo[4,3-a]pyridine-3-acetic acid, 6-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-

• Inchi： 1S/C13H13N5O3/c1-7(2)12-14-13(21-17-12)8-3-4-9-15-16-10(5-11(19)20)18(9)6-8/h3-4,6-7H,5H2,1-2H3,(H,19,20)
• InChI Key： PBNULBSMNWEUFL-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC(O)=O)N1C=C(C1ON=C(C(C)C)N=1)C=C2

Additional information on [6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid

Introduction to [6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic Acid (CAS No. 1355173-49-7)

[6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number [1355173-49-7], represents a fusion of multiple heterocyclic structures, making it a promising candidate for various biological and chemical applications. The intricate molecular architecture of this compound includes a pyridine core, an oxadiazole ring system, and a triazolo-pyridine moiety, all of which contribute to its unique chemical properties and potential biological activities.

The structural composition of [6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid is highly intriguing and warrants detailed exploration. The presence of the [1,2,4]oxadiazole ring system is particularly noteworthy, as oxadiazoles are known for their broad spectrum of biological activities. These include antimicrobial properties, anti-inflammatory effects, and potential applications in the treatment of neurological disorders. The [1,2,4]triazolo[4,3-a]pyridine moiety further enhances the compound's complexity and may contribute to its pharmacological efficacy by influencing binding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The combination of different heterocyclic rings in [6-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid positions it as a versatile scaffold for developing novel therapeutic agents. Researchers have been particularly interested in exploring its potential as an inhibitor of various enzymes and receptors implicated in human diseases. The acetic acid moiety at the terminal position of the molecule suggests possible interactions with biological systems through carboxylic acid functionalities.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that [6-(3-isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid exhibits moderate activity against certain bacterial strains. This observation aligns with the known antimicrobial properties of oxadiazole derivatives. Additionally, preliminary data suggest that the compound may possess anti-inflammatory effects by modulating key inflammatory pathways. These findings are particularly exciting given the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of [6-(3-isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]-acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the heterocyclic rings and subsequent functional group transformations to introduce the desired substituents. The use of advanced catalytic systems has been crucial in optimizing these reactions and minimizing side products.

The potential applications of this compound extend beyond its antimicrobial and anti-inflammatory properties. Researchers are exploring its utility in other therapeutic areas such as cancer therapy and neuroprotection. The unique structural features of [6-(3-isopropyl-[1,2,4]oxadiazol-5-yl)-[1,2,4]triazolo[4,,a]]pyridin−acetic acid make it a valuable scaffold for designing molecules that can interact with specific biological targets involved in these diseases.

As our understanding of molecular interactions continues to evolve，the demand for structurally diverse compounds like [6-(−isopropyl-[−]oxadiazol−5−yl)−[−]triazolo[[[]a]pyridin−<
]acetic acid increases exponentially. This compound exemplifies how innovative molecular design can lead to the discovery of novel therapeutic agents with significant clinical implications.